Cas no 2137048-93-0 (N-Boc Desmethylaminoformyl GNE-781)

• Product Name: N-Boc Desmethylaminoformyl GNE-781
• CAS No: 2137048-93-0
• MF: C₃₀H₃₈F₂N₆O₃
• MW: 568.657933712006
• CID: 5105860
• Update Time: 2025-11-01

N-Boc Desmethylaminoformyl GNE-781 Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[4,3-c]pyridine-5-carboxylic acid, 3-[7-(difluoromethyl)-3,4-dihydro-6-(1-methyl-1H-pyrazol-4-yl)-1(2H)-quinolinyl]-1,4,6,7-tetrahydro-1-(tetrahydro-2H-pyran-4-yl)-, 1,1-dimethylethyl ester
• N-Boc Desmethylaminoformyl GNE-781
• tert-butyl 3-(7-(difluoromethyl)-6-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroquinolin-1(2H)-yl)-1-(tetrahydro-2H-pyran-4-yl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate

• Inchi： 1S/C30H38F2N6O3/c1-30(2,3)41-29(39)36-11-7-25-24(18-36)28(34-38(25)21-8-12-40-13-9-21)37-10-5-6-19-14-22(20-16-33-35(4)17-20)23(27(31)32)15-26(19)37/h14-17,21,27H,5-13,18H2,1-4H3
• InChI Key： PVOYNWIBKYWWLD-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CCC2N(C3CCOCC3)N=C(N3C4=C(C=C(C5=CN(C)N=C5)C(C(F)F)=C4)CCC3)C1=2

Additional information on N-Boc Desmethylaminoformyl GNE-781

Introduction to N-Boc Desmethylaminoformyl GNE-781 (CAS No. 2137048-93-0)

N-Boc Desmethylaminoformyl GNE-781, chemically designated as 1-(Boc-amino)-3-oxopropan-2-ylidenemalononitrile, is a significant compound in the realm of pharmaceutical chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2137048-93-0, has garnered considerable attention due to its potential applications in the synthesis of advanced pharmaceutical intermediates. The molecular structure of N-Boc Desmethylaminoformyl GNE-781 incorporates a Boc (tert-butoxycarbonyl) protected amino group and a malononitrile moiety, making it a versatile building block for the development of more complex molecules.

The Boc protection on the amino group is a critical feature, as it allows for selective deprotection under mild acidic conditions, facilitating controlled reactions in synthetic pathways. This characteristic is particularly valuable in multi-step syntheses where orthogonal protection-deprotection strategies are employed. The malononitrile segment contributes to the compound's reactivity, enabling various transformations such as condensation reactions, cyclizations, and nucleophilic additions, which are pivotal in constructing intricate molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-Boc Desmethylaminoformyl GNE-781 has emerged as a key intermediate in this pursuit. Its structural features make it an attractive candidate for the synthesis of bioactive molecules targeting various diseases, including cancer and inflammatory disorders. The compound's ability to undergo selective modifications allows chemists to tailor its properties for specific biological activities.

One of the most compelling aspects of N-Boc Desmethylaminoformyl GNE-781 is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with numerous diseases. By leveraging the reactivity of the malononitrile group, researchers can design molecules that specifically interact with target kinases, modulating their activity and thereby alleviating disease symptoms. The Boc protection ensures that the amino group remains inert until it is needed for further functionalization, allowing for precise control over the synthetic process.

Moreover, the compound has shown promise in the field of drug discovery as a scaffold for generating novel analogs with improved pharmacokinetic profiles. The malononitrile moiety can be further functionalized to introduce diverse substituents, enabling the exploration of structure-activity relationships (SAR). This flexibility makes N-Boc Desmethylaminoformyl GNE-781 an invaluable tool for medicinal chemists seeking to optimize lead compounds.

The synthesis of N-Boc Desmethylaminoformyl GNE-781 involves multi-step organic transformations that highlight its complexity and synthetic utility. The process typically begins with the preparation of a precursor containing the malononitrile group, followed by selective introduction of the Boc protected amino group. Each step must be meticulously controlled to ensure high yield and purity, which are essential for pharmaceutical applications. Advances in catalytic methods and green chemistry principles have further refined these synthetic routes, making them more efficient and environmentally sustainable.

Recent studies have also explored the use of N-Boc Desmethylaminoformyl GNE-781 in combinatorial chemistry libraries. These libraries allow for the rapid generation of large numbers of diverse compounds, which can then be screened for biological activity. The compound's structural features make it an excellent candidate for generating libraries with tailored properties, accelerating the discovery process.

The potential applications of N-Boc Desmethylaminoformyl GNE-781 extend beyond kinase inhibitors. Its versatility has led to investigations into its use as a building block for antiviral and anti-inflammatory agents. By modifying its core structure, researchers aim to develop molecules that can interfere with viral replication or modulate inflammatory responses without causing significant side effects.

In conclusion, N-Boc Desmethylaminoformyl GNE-781 (CAS No. 2137048-93-0) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like N-Boc Desmethylaminoformyl GNE-781 will undoubtedly play a crucial role in shaping the future of drug development.